Cas no 88332-69-8 (1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-)

1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)- structure
88332-69-8 structure
Product Name:1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-
CAS No:88332-69-8
MF:C24H22N4O4
MW:430.455885410309
CID:636834
PubChem ID:71409040
Update Time:2025-04-19

1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Benzenetetracarboxamide, N,N'-bis(phenylmethyl)-
    • 1-N,2-N-dibenzylbenzene-1,2,4,5-tetracarboxamide
    • DTXSID50828812
    • N~1~,N~2~-Dibenzylbenzene-1,2,4,5-tetracarboxamide
    • 88332-69-8
    • Inchi: 1S/C24H22N4O4/c25-21(29)17-11-19(23(31)27-13-15-7-3-1-4-8-15)20(12-18(17)22(26)30)24(32)28-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H2,25,29)(H2,26,30)(H,27,31)(H,28,32)
    • InChI Key: WDEZIDKLRVEUCY-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(C(N)=O)=C(C(N)=O)C=C1C(NCC1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 430.16410520g/mol
  • Monoisotopic Mass: 430.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 144Ų
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